Cas no 101198-06-5 (Benzenemethanamine,3,4,5-trimethoxy-N-[(3,4,5-trimethoxyphenyl)methyl]-, hydrochloride (1:1))

Benzenemethanamine,3,4,5-trimethoxy-N-[(3,4,5-trimethoxyphenyl)methyl]-, hydrochloride (1:1) structure
101198-06-5 structure
Product Name:Benzenemethanamine,3,4,5-trimethoxy-N-[(3,4,5-trimethoxyphenyl)methyl]-, hydrochloride (1:1)
CAS No:101198-06-5
MF:C20H28ClNO6
MW:413.892425537109
CID:215695
PubChem ID:58192
Update Time:2025-04-19

Benzenemethanamine,3,4,5-trimethoxy-N-[(3,4,5-trimethoxyphenyl)methyl]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine,3,4,5-trimethoxy-N-[(3,4,5-trimethoxyphenyl)methyl]-, hydrochloride (1:1)
    • bis[(3,4,5-trimethoxyphenyl)methyl]azanium,chloride
    • 3,3',4,4',5,5'-Hexamethoxydibenzylamine hydrochloride
    • AC1L1OH2
    • AC1Q1SAT
    • DIBENZYLAMINE, 3,3',4,4',5,5'-HEXAMETHOXY-, HYDROCHLORIDE
    • LS-61685
    • n-(3,4,5-trimethoxybenzyl)(3,4,5-trimethoxyphenyl)methanaminium chloride
    • 101198-06-5
    • Inchi: 1S/C20H27NO6.ClH/c1-22-15-7-13(8-16(23-2)19(15)26-5)11-21-12-14-9-17(24-3)20(27-6)18(10-14)25-4;/h7-10,21H,11-12H2,1-6H3;1H
    • InChI Key: MSYPSCQESOIXJR-UHFFFAOYSA-N
    • SMILES: [Cl-].O(C)C1C(=C(C=C(C=1)C[NH2+]CC1C=C(C(=C(C=1)OC)OC)OC)OC)OC

Computed Properties

  • Exact Mass: 413.16064
  • Monoisotopic Mass: 413.1605153g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 10
  • Complexity: 348
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72Ų

Experimental Properties

  • PSA: 67.41

Benzenemethanamine,3,4,5-trimethoxy-N-[(3,4,5-trimethoxyphenyl)methyl]-, hydrochloride (1:1) Related Literature

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